Cas no 1047721-44-7 ((1S,2S)-1-Amino-2-(trifluoromethyl)cyclopropanecarboxylic acid)

• Product Name: (1S,2S)-1-Amino-2-(trifluoromethyl)cyclopropanecarboxylic acid
• CAS No: 1047721-44-7
• MF: C₅H₆F₃NO₂
• MW: 169.101851940155
• CID: 4740772
• Update Time: 2025-06-10

(1S,2S)-1-Amino-2-(trifluoromethyl)cyclopropanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1S,2S)-1-Amino-2-(trifluoromethyl)cyclopropanecarboxylic acid

• Inchi： 1S/C5H6F3NO2/c6-5(7,8)2-1-4(2,9)3(10)11/h2H,1,9H2,(H,10,11)/t2-,4-/m0/s1
• InChI Key： XYADPSWBCYPNKY-OKKQSCSOSA-N
• SMILES： FC([C@H]1C[C@]1(C(=O)O)N([H])[H])(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (1S,2S)-1-Amino-2-(trifluoromethyl)cyclopropanecarboxylic acid

Compound CAS No. 1047721-44-7: (1S,2S)-1-Amino-2-(Trifluoromethyl)cyclopropanecarboxylic Acid

Compound CAS No. 1047721-44-7, also known as (1S,2S)-1-Amino-2-(Trifluoromethyl)cyclopropanecarboxylic Acid, is a unique organic compound with significant potential in various scientific and industrial applications. This compound is characterized by its cyclopropane ring, which is a three-membered carbon ring, and its substituents: an amino group (-NH₂) at the 1st position and a trifluoromethyl group (-CF₃) at the 2nd position. The carboxylic acid group (-COOH) further enhances its chemical reactivity and functional versatility.

The stereochemistry of this compound, specifically the (1S,2S) configuration, plays a crucial role in determining its physical and chemical properties. Stereoisomerism is a key factor in many biological systems, and this compound's specific configuration may influence its interactions with enzymes, receptors, or other biomolecules. Recent studies have highlighted the importance of stereochemistry in drug design, where even minor differences in molecular geometry can significantly impact pharmacokinetics and therapeutic efficacy.

One of the most notable applications of (1S,2S)-1-Amino-2-(Trifluoromethyl)cyclopropanecarboxylic Acid lies in its potential as a building block for more complex molecules. Its cyclopropane ring provides structural rigidity, which is highly desirable in drug design for improving bioavailability and target specificity. Additionally, the presence of the trifluoromethyl group introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule, making it suitable for various chemical reactions such as nucleophilic substitutions or additions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving precise stereocontrol. Researchers have employed techniques such as asymmetric catalysis and enantioselective synthesis to achieve high yields of the desired stereoisomer. These methods not only enhance the scalability of production but also ensure high purity levels required for downstream applications.

In terms of biological activity, (1S,2S)-1-Amino-2-(Trifluoromethyl)cyclopropanecarboxylic Acid has shown promise in preliminary assays targeting enzyme inhibition and receptor binding. Its unique structure allows for interactions with specific binding sites, making it a valuable lead compound for drug discovery programs focused on diseases such as cancer, inflammation, or infectious diseases.

Moreover, the compound's stability under various conditions has been extensively studied. Its resistance to thermal degradation and oxidative processes makes it suitable for use in diverse environments, from laboratory settings to industrial manufacturing processes. This stability is particularly advantageous in applications requiring prolonged storage or exposure to harsh conditions.

Another area where this compound has garnered attention is its role in materials science. The combination of its rigid structure and functional groups makes it a candidate for polymer synthesis or as a precursor for advanced materials with tailored properties. Researchers are exploring its potential in creating biocompatible polymers or nanomaterials with applications in biomedical engineering.

In conclusion, Compound CAS No. 1047721-44-7, or (1S,2S)-1-Amino-2-(Trifluoromethyl)cyclopropanecarboxylic Acid, represents a versatile molecule with wide-ranging applications across multiple disciplines. Its unique structure, stereochemistry, and functional groups make it an invaluable tool for researchers and industries alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific and technological frontiers.